Cas no 821768-52-9 (Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-)
821768-52-9 structure
Product Name:Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
CAS No:821768-52-9
MF:C22H36O3S
MW:380.584445953369
CID:697591
PubChem ID:71419991
Update Time:2025-04-19
Benzoic acid, 2-[(2-hydroxypentadecyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
- 2-(2-hydroxypentadecylsulfanyl)benzoic acid
- DTXSID90839205
- 821768-52-9
- 2-[(2-HYDROXYPENTADECYL)SULFANYL]BENZOIC ACID
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- Inchi: 1S/C22H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-15-19(23)18-26-21-17-14-13-16-20(21)22(24)25/h13-14,16-17,19,23H,2-12,15,18H2,1H3,(H,24,25)
- InChI Key: IPEHNPUPUFMCED-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)CC(CCCCCCCCCCCCC)O
Computed Properties
- Exact Mass: 380.23851618g/mol
- Monoisotopic Mass: 380.23851618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 82.8Ų
Benzoic acid, 2-[(2-hydroxypentadecyl)thio]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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